Cas no 895471-60-0 (2-(4-fluorobenzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-fluorobenzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 895471-60-0
• MF: C₁₇H₁₂F₂N₂O₃S₂
• MW: 394.415588378906
• CID: 6225589
• PubChem ID: 7544715
• Update Time: 2025-06-29

2-(4-fluorobenzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorobenzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide
• 2-((4-fluorophenyl)sulfonyl)-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide
• 2-(4-fluorobenzenesulfonyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• 2-(4-fluorophenyl)sulfonyl-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• AKOS024657839
• F2536-1768
• 895471-60-0

• Inchi： 1S/C17H12F2N2O3S2/c18-12-3-1-11(2-4-12)15-9-25-17(20-15)21-16(22)10-26(23,24)14-7-5-13(19)6-8-14/h1-9H,10H2,(H,20,21,22)
• InChI Key： DZIDZRWEYKFVQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CC(NC1=NC(=CS1)C1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 394.02574092g/mol
• Monoisotopic Mass: 394.02574092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 113Ų

Additional information on 2-(4-fluorobenzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide

Compound CAS No. 895471-60-0: 2-(4-Fluorobenzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide

The compound with CAS No. 895471-60-0, known as 2-(4-fluorobenzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent studies.

Chemical Structure and Properties

The molecule consists of a fluorobenzenesulfonyl group attached to a thiazole ring, which is further substituted with an acetamide group. The presence of fluorine atoms in both the sulfonyl and phenyl groups introduces electronic effects that enhance the compound's stability and reactivity. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, contributes to the molecule's aromaticity and ability to participate in various chemical reactions.

Recent research has highlighted the importance of such heterocyclic compounds in drug discovery. The thiazole moiety is known for its ability to interact with biological targets, making it a valuable component in medicinal chemistry. Additionally, the fluorine substituents enhance the compound's lipophilicity and bioavailability, which are critical factors in pharmaceutical applications.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of the fluorobenzenesulfonyl chloride intermediate and its subsequent coupling with the thiazole derivative. Researchers have optimized these steps to improve yield and purity, ensuring that the final product meets stringent quality standards.

Recent advancements in catalytic methods have further streamlined the synthesis process. The use of transition metal catalysts has enabled more efficient coupling reactions, reducing production costs and environmental impact. These developments underscore the compound's potential for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

Applications in Drug Discovery

The compound has shown promise in several therapeutic areas. Its ability to modulate key biological pathways makes it a candidate for treating conditions such as inflammation, cancer, and neurodegenerative diseases. Preclinical studies have demonstrated its efficacy in inhibiting enzymes associated with these conditions, suggesting potential for further development into clinical trials.

In addition to its pharmacological applications, the compound has also been explored for its role in imaging agents. The fluorine atoms within its structure facilitate positron emission tomography (PET) imaging, enabling researchers to track its distribution and activity within biological systems.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have been conducted to assess the compound's biodegradability and toxicity levels. Initial findings indicate that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully characterize its environmental footprint and ensure sustainable practices during production and use.

Future Directions

The future of this compound lies in its continued exploration across diverse fields. Ongoing research aims to uncover new applications in materials science, where its unique electronic properties could be harnessed for advanced materials development. Additionally, collaborations between academic institutions and industry leaders are expected to drive innovation and accelerate its commercialization.

In conclusion, CAS No. 895471-60-0 represents a cutting-edge molecule with vast potential across multiple disciplines. Its intricate chemical structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key player in modern scientific research.